4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole

• Molecular Formula: C16H17BrN2OS2
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 3-[[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C16H17BrN2OS2/c17-13-5-3-12(4-6-13)14-11-22-16(18-14)21-10-7-15(20)19-8-1-2-9-19/h3-6,11H,1-2,7-10H2
• InChI Key: WRTZCWYJQUCDLM-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)CCSC2=NC(=CS2)C3=CC=C(C=C3)Br

Description

4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has a unique mechanism of action that makes it useful in different biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole is not well understood. However, it is believed to interact with thiol groups in proteins and other biomolecules, leading to changes in their structure and function. This interaction may result in the inhibition or activation of various biochemical pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific application. In drug discovery, the compound has been shown to have activity against various cancer cell lines and to inhibit the growth of bacteria and fungi. As a fluorescent probe, it has been used to detect changes in thiol levels in cells and tissues. In gas separation and storage, it has been used as a ligand in the development of metal-organic frameworks with high selectivity and capacity for certain gases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole in lab experiments is its high yield and purity. It is also relatively easy to synthesize using readily available starting materials. However, one limitation is that its mechanism of action is not well understood, making it difficult to predict its effects in different systems. Additionally, its potential toxicity and side effects are not fully known, making it important to use caution when handling and using the compound.

Future Directions

There are several possible future directions for research involving 4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole. One area of interest is in the development of new molecules for drug discovery, using this compound as a scaffold. Another area is in the development of new fluorescent probes for thiol detection, using modifications of the compound to improve sensitivity and selectivity. Additionally, there is potential for further exploration of the compound's use in gas separation and storage, with a focus on developing more efficient and effective metal-organic frameworks.

Synthesis Methods

The synthesis of 4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole involves the reaction of 4-bromoacetophenone, 1-pyrrolidinecarbonyl chloride, and thiourea in the presence of a catalyst such as triethylamine. The reaction proceeds through a series of steps, including the formation of an intermediate compound that is then cyclized to give the final product. The yield of the product is typically high, and the purity can be improved through recrystallization.

Scientific Research Applications

4-(4-Bromophenyl)-2-{[3-oxo-3-(1-pyrrolidinyl)propyl]sulfanyl}-1,3-thiazole has several applications in scientific research. It has been used as a scaffold in the design of new molecules for drug discovery. It has also been used as a fluorescent probe for the detection of thiols in biological samples. Additionally, it has been used as a ligand in the development of metal-organic frameworks for gas separation and storage.